Cas no 1081556-24-2 (3-(4-Fluorophenyl)-N,N-dimethylacrylamide)

• Product Name: 3-(4-Fluorophenyl)-N,N-dimethylacrylamide
• CAS No: 1081556-24-2
• MF: C₁₁H₁₂FNO
• MW: 193.217486381531
• CID: 5520660
• PubChem ID: 11356007
• Update Time: 2026-03-10

3-(4-Fluorophenyl)-N,N-dimethylacrylamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluorophenyl)-N,N-dimethyl-2-propenamide
• 3-(4-Fluorophenyl)-N,N-dimethylacrylamide
• E70386
• (E)-3-(4-fluorophenyl)-N,N-dimethylprop-2-enamide
• MFCD26142113
• 1081556-24-2

• Inchi： 1S/C11H12FNO/c1-13(2)11(14)8-5-9-3-6-10(12)7-4-9/h3-8H,1-2H3
• InChI Key： KOJWKVLQXCILPY-UHFFFAOYSA-N
• SMILES： C(N(C)C)(=O)C=CC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 193.090292168g/mol
• Monoisotopic Mass: 193.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.3Ų

Additional information on 3-(4-Fluorophenyl)-N,N-dimethylacrylamide

Introduction to 3-(4-Fluorophenyl)-N,N-dimethylacrylamide (CAS No. 1081556-24-2)

3-(4-Fluorophenyl)-N,N-dimethylacrylamide, identified by its CAS number 1081556-24-2, is a significant compound in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural and electronic properties, has garnered considerable attention due to its potential applications in various scientific domains.

The compound belongs to the class of acrylamides, which are widely recognized for their versatility in polymer chemistry, drug development, and material science. The presence of a fluorophenyl group in its structure imparts distinct characteristics that make it particularly valuable for certain synthetic and analytical purposes. Specifically, the fluorine atom introduces electron-withdrawing effects, influencing the reactivity and stability of the molecule.

In recent years, 3-(4-Fluorophenyl)-N,N-dimethylacrylamide has been extensively studied for its role in the synthesis of advanced materials and functional polymers. Its ability to undergo polymerization under controlled conditions makes it a promising candidate for developing novel polymeric materials with tailored properties. These materials find applications in industries ranging from electronics to biomedicine.

Beyond material science, this compound has shown potential in pharmaceutical research. The combination of the acrylamide moiety and the fluorophenyl group creates a framework that can be modified to explore various pharmacological activities. Researchers have been particularly interested in its potential as a precursor for designing molecules with therapeutic effects. The fluorine atom's presence can enhance metabolic stability and binding affinity, making it an attractive feature for drug design.

Recent studies have highlighted the compound's utility in developing photoactive materials. The incorporation of a fluorophenyl group into acrylamide derivatives allows for the creation of molecules that exhibit photoinduced reactions. These reactions are crucial in fields such as photodynamic therapy and optoelectronics. The ability to fine-tune the electronic properties of such compounds through structural modifications opens up new avenues for innovation.

The synthesis of 3-(4-Fluorophenyl)-N,N-dimethylacrylamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and controlled polymerization methods, are often employed to achieve high yields and purity. The development of efficient synthetic routes is essential for both academic research and industrial applications.

In the realm of analytical chemistry, this compound serves as an important standard and intermediate in various spectroscopic and chromatographic analyses. Its well-defined structure and distinct spectral properties make it a valuable tool for method development and quality control in pharmaceutical manufacturing. Additionally, its stability under different environmental conditions enhances its utility as a reference material.

The impact of 3-(4-Fluorophenyl)-N,N-dimethylacrylamide extends to environmental science, where it is being explored for its potential role in creating sustainable materials. The development of eco-friendly polymers that maintain high performance is a critical area of focus. This compound's unique properties make it a candidate for developing biodegradable or easily recyclable materials, contributing to efforts aimed at reducing environmental impact.

In conclusion, 3-(4-Fluorophenyl)-N,N-dimethylacrylamide (CAS No. 1081556-24-2) is a multifaceted compound with significant implications across multiple scientific disciplines. Its structural features enable diverse applications, from advanced material synthesis to pharmaceutical development and environmental sustainability efforts. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in shaping future innovations.